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Compound of Interest

Compound Name: 5-methyl-1H-pyrrolo[2,3-b]pyridin-4-amine

Cat. No.: B13019997

Get Quote

The 5-methyl-1H-pyrrolo[2,3-b]pyridin-4-amine molecule belongs to the 7-azaindole class of chemical building blocks. In medicinal chemistry, 7-az

and the pyrrole NH form a highly efficient bidentate hydrogen bond acceptor/donor pair. This motif perfectly mimics the adenine ring of ATP, anchoring

Because the ATP-binding cleft is structurally conserved across the >500 members of the human kinome, 7-azaindole derivatives inherently risk promi

conformational states), this scaffold frequently cross-reacts with off-target kinases like GSK-3β, CDKs, and Haspin, leading to confounding phenotypic
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Fig 1: On-target therapeutic efficacy vs. off-target toxicity pathways of 7-azaindole inhibitors.
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Troubleshooting Guide & FAQs
Q1: My 7-azaindole derivative shows a biphasic dose-response curve in cellular viability assays. Is this an off-target effect? A: Yes. Biphasic or non-lin

concentrations. Because the 7-azaindole core is an ATP-mimetic, pushing the concentration above 1–5 μM often overcomes the binding threshold for

cycle arrest and apoptosis independent of your primary target. Actionable step: Perform broad kinome profiling to identify the secondary targets.

Q2: My compound has a biochemical IC50 of 5 nM, but the cellular IC50 is >2 μM. Is this due to an "off-target sink"? A: It is highly probable. In a cell-f

concentrations are massive (1–5 mM) and will aggressively outcompete your inhibitor. Furthermore, if your 5-methyl-1H-pyrrolo[2,3-b]pyridin-4-am
intracellular proteins. This "sink effect" drastically reduces the free, unbound fraction of the drug available to engage the primary target. Actionable ste

Q3: How can I structurally modify the 5-methyl-1H-pyrrolo[2,3-b]pyridin-4-amine core to mitigate GSK-3β cross-reactivity? A: GSK-3β is a notoriou

must leverage steric clashes. The C5-methyl group and the C4-amine provide excellent vectors for modification. Extending the steric bulk at the C5 p

the specific gatekeeper residue of GSK-3β while maintaining affinity for your primary target's pocket.

Data Presentation: Common Off-Targets & Mitigation Strategies
Off-Target Kinase Family Phenotypic Consequence in Assays

GSK-3β Wnt/β-catenin pathway disruption, altered glycogen metabolism.

CDKs (e.g., CDK2, CDK9) Broad cytotoxicity, unexpected G1/S or G2/M cell cycle arrest.

Haspin Mitotic defects, abnormal chromosome alignment during division.

Src Family (Fyn, Lyn) Disruption of focal adhesion, altered cellular motility.

Experimental Protocols
To definitively diagnose and troubleshoot off-target effects, you must employ orthogonal validation systems. Below are the gold-standard methodologi

Protocol A: Broad Selectivity Assessment via KINOMEscan®
The KINOMEscan is an active-site directed competition binding assay used to map the promiscuity of ATP-competitive scaffolds across >400 kinases

Compound Preparation: Dissolve the 5-methyl-1H-pyrrolo[2,3-b]pyridin-4-amine derivative in 100% DMSO to create a 100 mM stock. Dilute to a

Kinase Incubation: Combine the test compound with DNA-tagged human kinases and an immobilized, active-site directed ligand bound to a solid s

Wash & Elution: Wash the beads with buffer to remove any unbound kinases. The kinases that remain bound to the beads are those that were not 

Quantification: Elute the bound kinases and quantify them using quantitative PCR (qPCR) directed at the DNA tag.

Data Analysis: Calculate the percent control (%Ctrl). A lower %Ctrl indicates higher affinity of your compound for that specific kinase. Map the resul

Protocol B: Verifying Intracellular Target Engagement via CETSA
The Cellular Thermal Shift Assay (CETSA) confirms whether your compound actually binds to its intended target inside a living cell, bypassing the art

Cell Treatment: Culture your target cell line to 80% confluency. Treat the cells with either your test compound or a DMSO vehicle control. Incubate a

Thermal Challenge: Aliquot 100 µL of the intact cell suspension into a series of PCR tubes. Using a thermal cycler, heat the tubes across a tempera

room temperature[8].

Cell Lysis & Separation: Lyse the cells using three rapid freeze-thaw cycles (liquid nitrogen to 37°C water bath). Centrifuge the lysates at 20,000 x g

supernatant.

Detection: Collect the supernatant and perform a Western blot or AlphaLISA targeting your primary kinase.

Interpretation: Plot the band intensities against the temperature gradient to generate a melting curve. A significant shift in the aggregation temperat
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and

industry.
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